Cas no 918629-59-1 (5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-)
918629-59-1 structure
Product Name:5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-
CAS No:918629-59-1
MF:C13H14O4
MW:234.247864246368
CID:772747
PubChem ID:57084921
Update Time:2025-04-19
5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)- Chemical and Physical Properties
Names and Identifiers
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- 5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-
- 6-(3-hydroxy-4-methoxyphenyl)hex-5-ene-2,4-dione
- DTXSID10720262
- 918629-59-1
- LIJZUGZAEVRJQH-UHFFFAOYSA-N
-
- Inchi: 1S/C13H14O4/c1-9(14)7-11(15)5-3-10-4-6-13(17-2)12(16)8-10/h3-6,8,16H,7H2,1-2H3
- InChI Key: LIJZUGZAEVRJQH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=CC(CC(C)=O)=O)=CC=1O
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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